Cas no 1092978-69-2 (5-Iodo-2-methoxy-4-methylpyridine)

• Product Name: 5-Iodo-2-methoxy-4-methylpyridine
• CAS No: 1092978-69-2
• MF: C₇H₈INO
• MW: 249.048994064331
• CID: 4679707
• Update Time: 2025-05-19

5-Iodo-2-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-methoxy-4-methylpyridine
• Pyridine, 5-iodo-2-methoxy-4-methyl-
• 5-Iodo-2-methoxy-4-methylpyridine

• Inchi： 1S/C7H8INO/c1-5-3-7(10-2)9-4-6(5)8/h3-4H,1-2H3
• InChI Key： CPRBEQOMYWKCCN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 22.1

Additional information on 5-Iodo-2-methoxy-4-methylpyridine

Introduction to 5-Iodo-2-methoxy-4-methylpyridine (CAS No. 1092978-69-2)

5-Iodo-2-methoxy-4-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1092978-69-2, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and biological relevance. The presence of both an iodine substituent and methoxy groups on the pyridine ring enhances its utility in various synthetic pathways, making it a valuable building block for more complex molecules.

The structural features of 5-Iodo-2-methoxy-4-methylpyridine contribute to its widespread application in medicinal chemistry. The iodine atom at the 5-position serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems found in numerous pharmacologically active compounds. Concurrently, the methoxy group at the 2-position and the methyl group at the 4-position provide further opportunities for functionalization, enabling chemists to tailor the molecule for specific biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound’s ability to serve as a precursor for a wide array of bioactive molecules has positioned it as a cornerstone in drug discovery efforts. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is particularly favored due to its ability to mimic natural product structures and interact effectively with biological macromolecules.

One of the most compelling aspects of 5-Iodo-2-methoxy-4-methylpyridine is its utility in generating libraries of compounds for high-throughput screening. By leveraging its reactive sites, researchers can rapidly introduce diverse functional groups, facilitating the identification of lead compounds with desired pharmacological properties. This approach has been instrumental in accelerating the drug development pipeline, reducing the time and cost associated with traditional synthetic methods.

The synthesis of 5-Iodo-2-methoxy-4-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced catalytic systems and green chemistry principles have been increasingly employed to optimize yield and minimize environmental impact. For example, recent advancements in palladium-catalyzed reactions have enabled more efficient iodination and methylation processes, enhancing both scalability and sustainability.

From an industrial perspective, 5-Iodo-2-methoxy-4-methylpyridine plays a crucial role in large-scale manufacturing processes for pharmaceuticals. Its stability under various storage conditions and compatibility with standard purification techniques make it an ideal candidate for industrial applications. Furthermore, its role in synthesizing key intermediates for blockbuster drugs underscores its economic importance in the chemical industry.

The biological activity of derivatives derived from 5-Iodo-2-methoxy-4-methylpyridine has been extensively studied. Researchers have explored its potential as a scaffold for developing antiviral, antibacterial, and anti-inflammatory agents. Notably, modifications at the 3-position of the pyridine ring have shown promising results in inhibiting certain enzymes implicated in metabolic disorders. These findings highlight the compound’s versatility and its potential to address unmet medical needs.

The analytical characterization of 5-Iodo-2-methoxy-4-methylpyridine is another critical aspect of its study. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to confirm molecular structure and purity. These analytical techniques not only ensure quality control but also provide insights into reaction mechanisms and structural elucidation.

Future directions in research involving 5-Iodo-2-methoxy-4-methylpyridine may focus on expanding its applications beyond pharmaceuticals into other areas such as materials science and specialty chemicals. The unique electronic properties of pyridine derivatives make them attractive candidates for developing organic semiconductors and luminescent materials. Additionally, advancements in computational chemistry could further enhance the design of novel derivatives with tailored properties.

In conclusion,5-Iodo-2-methoxy-4-methylpyridine (CAS No. 1092978-69-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a synthetic intermediate has positioned it as an indispensable tool in drug discovery and industrial chemistry. As research continues to uncover new applications and methodologies involving this compound, its importance is expected to grow even further.